Cas no 860255-42-1 (3,5-dimethylhexan-1-amine)

• Product Name: 3,5-dimethylhexan-1-amine
• CAS No: 860255-42-1
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 6603038
• PubChem ID: 18685402
• Update Time: 2025-06-20

3,5-dimethylhexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethylhexan-1-amine
• 860255-42-1
• SCHEMBL3362217
• EN300-1849092
• AKOS010968470

• Inchi： 1S/C8H19N/c1-7(2)6-8(3)4-5-9/h7-8H,4-6,9H2,1-3H3
• InChI Key： WHINFQWHZSHCTQ-UHFFFAOYSA-N
• SMILES： NCCC(C)CC(C)C

Computed Properties

• Exact Mass: 129.151749610g/mol
• Monoisotopic Mass: 129.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3,5-dimethylhexan-1-amine

Professional Introduction to 3,5-dimethylhexan-1-amine (CAS No. 860255-42-1)

3,5-dimethylhexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 860255-42-1, is a significant organic compound with a molecular structure that includes a primary amine functional group and two methyl substituents at the 3rd and 5th carbon positions. This compound belongs to the class of aliphatic amines, which are widely recognized for their versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. The unique arrangement of its carbon and hydrogen atoms imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The synthesis of 3,5-dimethylhexan-1-amine typically involves the reaction of methylpentan-1-one with ammonia or an amine source under controlled conditions. This process often requires catalytic assistance to ensure high yield and purity. The presence of the primary amine group at the terminal carbon makes this compound highly reactive, enabling it to participate in various chemical transformations such as nucleophilic substitutions, condensations, and reductions. These reactivity patterns are exploited in the pharmaceutical industry to construct more complex molecules.

In recent years, 3,5-dimethylhexan-1-amine has garnered attention in the field of drug discovery due to its potential role as a building block for bioactive molecules. Researchers have been exploring its utility in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have suggested that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties. The structural motif of 3,5-dimethylhexan-1-amine allows for modifications that can fine-tune its pharmacological activity, making it an attractive candidate for medicinal chemistry programs.

The pharmaceutical industry values 3,5-dimethylhexan-1-amine not only for its synthetic versatility but also for its potential biological activity. Computational modeling and experimental studies have demonstrated that certain derivatives can interact with biological targets such as enzymes and receptors. This interaction can modulate physiological processes, offering therapeutic benefits. For example, researchers have investigated its role in developing treatments for neurological disorders by leveraging its ability to cross the blood-brain barrier due to its relatively small size and lipophilic nature.

Moreover, advancements in green chemistry have prompted investigations into more sustainable methods for producing 3,5-dimethylhexan-1-amine. Catalytic processes that minimize waste and energy consumption are being developed to align with environmental regulations and industrial standards. These innovations not only improve efficiency but also reduce the ecological footprint of chemical manufacturing. Such efforts are crucial in ensuring that the production of valuable compounds like 3,5-dimethylhexan-1-amine remains sustainable and scalable.

The agrochemical sector also benefits from the applications of 3,5-dimethylhexan-1-amine. Its derivatives can be incorporated into formulations designed to enhance crop protection or improve plant growth regulators. By serving as an intermediate in synthesizing agrochemicals, this compound contributes to developing solutions that support agricultural productivity while adhering to stringent safety standards. The versatility of 3,5-dimethylhexan-1-amine in both pharmaceuticals and agrochemicals underscores its importance as a chemical intermediate.

Quality control and analytical techniques play a critical role in ensuring the purity and consistency of 3,5-dimethylhexan-1-amine. Methods such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC) are routinely employed to verify its composition and identify any impurities. These analytical tools provide confidence in the compound's suitability for various applications, particularly in sensitive fields like pharmaceuticals where purity is paramount.

The future prospects of 3,5-dimethylhexan-1-amine are promising as research continues to uncover new applications and synthetic pathways. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to more efficient production methods and novel derivatives with enhanced properties. As the demand for specialized chemicals grows, compounds like 3,5-dimethylhexan-1-amine will remain integral to advancing scientific discovery across multiple sectors.

In conclusion,3,5-dimethylhexan-1-amine (CAS No. 860255-42-1) is a versatile organic compound with significant potential in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structure enables diverse chemical transformations, making it a valuable intermediate in synthetic chemistry. Ongoing research continues to explore its applications in drug development and sustainable manufacturing practices. As scientific understanding progresses,3,5-dimethylhexan-1-amine is poised to play an increasingly important role in addressing global challenges across multiple industries.